5-({4-bromo-5-[(4-chlorophenyl)sulfanyl]-2-furyl}methylene)-1-phenyl-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione

• Molecular Formula: C21H12BrClN2O3S2
• Molecular Weight: 519.8 g/mol
• IUPAC Name: (5E)-5-[[4-bromo-5-(4-chlorophenyl)sulfanylfuran-2-yl]methylidene]-1-phenyl-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C21H12BrClN2O3S2/c22-17-11-14(28-20(17)30-15-8-6-12(23)7-9-15)10-16-18(26)24-21(29)25(19(16)27)13-4-2-1-3-5-13/h1-11H,(H,24,26,29)/b16-10+
• InChI Key: SZWLOQJSELMLAT-MHWRWJLKSA-N
• Isomeric SMILES: C1=CC=C(C=C1)N2C(=O)/C(=C/C3=CC(=C(O3)SC4=CC=C(C=C4)Cl)Br)/C(=O)NC2=S
• SMILES: C1=CC=C(C=C1)N2C(=O)C(=CC3=CC(=C(O3)SC4=CC=C(C=C4)Cl)Br)C(=O)NC2=S

Description

5-({4-bromo-5-[(4-chlorophenyl)sulfanyl]-2-furyl}methylene)-1-phenyl-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione, commonly known as BCS-1, is a novel chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BCS-1 is a member of the pyrimidinedione family of compounds and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of BCS-1 is not fully understood. However, it has been suggested that BCS-1 exerts its antitumor activity by inhibiting the activity of topoisomerase II, an enzyme that is essential for DNA replication and repair. BCS-1 has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
BCS-1 has been shown to have several biochemical and physiological effects. In vitro studies have shown that BCS-1 inhibits the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. BCS-1 has also been shown to reduce the production of pro-inflammatory cytokines in vitro, suggesting that it may have anti-inflammatory effects. In addition, BCS-1 has been shown to have antioxidant activity, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of BCS-1 is its potent antitumor activity against various cancer cell lines. BCS-1 has also been shown to have anti-inflammatory and antioxidant activity, which may have potential therapeutic applications. However, one of the limitations of BCS-1 is its poor solubility in aqueous solutions, which may limit its bioavailability and effectiveness in vivo.

Future Directions

There are several future directions for research on BCS-1. One potential direction is to investigate the use of BCS-1 as a treatment for Alzheimer's disease. Another direction is to optimize the synthesis method of BCS-1 to improve its bioavailability and effectiveness in vivo. Additionally, further studies are needed to elucidate the mechanism of action of BCS-1 and to investigate its potential use in combination with other chemotherapeutic agents.

Synthesis Methods

Several methods have been reported for the synthesis of BCS-1. One of the most commonly used methods involves the reaction of 4-bromo-5-chlorothiophenol with 2-furylcarboxaldehyde in the presence of a base, followed by the addition of phenyl isothiocyanate. The resulting product is then treated with sodium hydroxide to yield BCS-1.

Scientific Research Applications

BCS-1 has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and agriculture. In medicinal chemistry, BCS-1 has been shown to exhibit potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer cells. BCS-1 has also been investigated for its potential use as an anti-inflammatory agent and as a treatment for Alzheimer's disease.